Cas no 1806828-32-9 (3-Bromo-6-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-6-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine
• CAS No: 1806828-32-9
• MF: C₈H₄Br₂F₂N₂
• MW: 325.935566902161
• CID: 4810121
• Update Time: 2025-06-15

3-Bromo-6-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine

• Inchi： 1S/C8H4Br2F2N2/c9-2-5-1-4(3-13)6(10)7(14-5)8(11)12/h1,8H,2H2
• InChI Key： QBTHRGPRGZZHNL-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(CBr)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-6-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine

Recent Advances in the Study of 3-Bromo-6-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine (CAS: 1806828-32-9)

3-Bromo-6-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine (CAS: 1806828-32-9) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique bromomethyl and difluoromethyl functional groups, has emerged as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The compound's structural features, including the presence of electron-withdrawing cyano and difluoromethyl groups, contribute to its reactivity and versatility in organic synthesis. Researchers have exploited these properties to design and synthesize a variety of pharmacologically active compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-Bromo-6-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine as a precursor in the synthesis of potent EGFR inhibitors, showcasing its utility in oncology drug development.

In addition to its role in drug synthesis, recent investigations have explored the compound's potential as a building block for agrochemicals and materials science applications. A notable 2024 paper in ACS Applied Materials & Interfaces reported the incorporation of this pyridine derivative into novel polymeric materials with enhanced electronic properties, suggesting its broader applicability beyond pharmaceuticals.

The mechanism of action for derivatives of 3-Bromo-6-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine has been a subject of intense research. Structural-activity relationship (SAR) studies have revealed that modifications at the bromomethyl position can significantly influence biological activity. This finding has led to the development of several patent applications in 2023-2024, covering novel compounds with improved pharmacokinetic properties and target specificity.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes to produce 3-Bromo-6-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine. A 2024 study in Organic Process Research & Development described a continuous-flow synthesis method that improves yield and reduces waste generation compared to traditional batch processes, addressing important considerations in green chemistry.

Looking forward, the unique properties of 3-Bromo-6-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine position it as a valuable tool in medicinal chemistry. Ongoing research is exploring its potential in addressing challenging drug targets, including protein-protein interactions and allosteric binding sites. The compound's versatility and the growing body of research surrounding it suggest that it will continue to play an important role in the development of next-generation therapeutics.